Cas no 100619-73-6 (Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate
• CAS No: 100619-73-6
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• MDL: MFCD01240570
• CID: 823532
• Update Time: 2026-04-29

Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(acetoxymethyl)-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate
• 5-[(Acetyloxy)methyl]-4-ethyl-3-methyl-1H-pyrrole-2-carboxylic acid ethyl ester
• ethyl 5-(acetyloxymethyl)-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate
• Ethyl 5-[(acetyloxy)methyl]-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate
• ethyl 5-(acetoxyMethyl)-4-ethyl-3-Methyl-1H-pyrrole-2-carboxylat
• Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate

• MDL： MFCD01240570
• Inchi： InChI=1S/C13H19NO4/c1-5-10-8(3)12(13(16)17-6-2)14-11(10)7-18-9(4)15/h14H,5-7H2,1-4H3
• InChI Key： GQRDHGBHCWLNQG-UHFFFAOYSA-N
• SMILES： CCC1=C(COC(=O)C)NC(=C1C)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.130
• Melting Point: 128 ºC

Additional information on Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate

Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate (CAS No. 100619-73-6): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate (CAS No. 100619-73-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of biological activities. The presence of the acetyloxy and ethyl substituents on the pyrrole ring imparts specific chemical and biological characteristics that make it an intriguing candidate for further research and development.

The chemical structure of Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate is characterized by a pyrrole core with an acetyloxy group at the 5-position, an ethyl group at the 4-position, and a methyl group at the 3-position. The ester functionality at the 2-position adds to its chemical diversity and reactivity. This combination of functional groups provides a platform for various chemical modifications, making it a valuable starting material for the synthesis of more complex molecules with potential pharmaceutical applications.

Recent studies have highlighted the potential of Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. Pyrroles, in general, have been shown to exhibit anti-inflammatory effects by modulating the production of pro-inflammatory cytokines and inhibiting enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The specific structure of Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate may enhance these effects, making it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate has also shown potential as an antioxidant. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The presence of the acetyloxy group may contribute to its antioxidant activity by scavenging free radicals and preventing oxidative damage to cellular components. This property makes it a valuable compound for further investigation in the context of disease prevention and treatment.

The pharmacokinetic properties of Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate are another important aspect to consider. Studies have shown that pyrroles can exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for their effectiveness as therapeutic agents. The ester functionality in this compound may influence its solubility and permeability, potentially enhancing its bioavailability and reducing side effects. Further research is needed to fully understand these properties and optimize the compound for clinical use.

In terms of synthetic accessibility, Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate can be synthesized through well-established methods in organic chemistry. One common approach involves the condensation of an appropriate aldehyde or ketone with an acetylenic ester followed by cyclization to form the pyrrole ring. The subsequent introduction of the acetyloxy group can be achieved through acetylation reactions. These synthetic routes provide a robust foundation for large-scale production and further chemical modifications.

The potential applications of Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate extend beyond its direct therapeutic use. It can serve as a building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a precursor for the synthesis of peptidomimetics, which are small molecule analogs of peptides that can mimic their biological functions while offering improved pharmacological properties such as increased stability and reduced immunogenicity.

In conclusion, Ethyl 5-(acetyloxy)methyl-4-ethyl-3-methyl-1H-pyrrole-2-carboxylate (CAS No. 100619-73-6) is a multifunctional compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory drugs, antioxidants, and peptidomimetics. Ongoing studies are expected to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.